Cas no 2639433-90-0 (tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate)

• Product Name: tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate
• CAS No: 2639433-90-0
• MF: C₁₃H₁₇FN₂O₄
• MW: 284.283487081528
• CID: 5642085
• PubChem ID: 165899234
• Update Time: 2025-06-07

tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• 2639433-90-0
• tert-butyl 3-[(4-fluoro-2-nitrophenyl)amino]propanoate
• EN300-28230008
• tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate

• Inchi： 1S/C13H17FN2O4/c1-13(2,3)20-12(17)6-7-15-10-5-4-9(14)8-11(10)16(18)19/h4-5,8,15H,6-7H2,1-3H3
• InChI Key： RROURKRBSTUVOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.11723519g/mol
• Monoisotopic Mass: 284.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate

Introduction to Tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate (CAS No. 2639433-90-0)

Tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate, with the chemical formula C₁₂H₁₉FN₂O₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2639433-90-0, represents a fascinating intersection of fluorinated aromatic systems and amine functionalities, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The structural motif of tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate incorporates several key features that contribute to its utility in medicinal chemistry. The presence of a tert-butyl group at the propionic acid position enhances lipophilicity, which is often crucial for improving membrane permeability and oral bioavailability of drug candidates. Additionally, the combination of a fluorine atom and a nitro group in the phenyl ring introduces both electronic and steric effects that can modulate binding interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance metabolic stability, improve binding affinity, and increase pharmacokinetic profiles of drug molecules. The nitro group in this compound not only serves as a handle for further functionalization via reduction or coupling reactions but also contributes to electron-withdrawing properties that can influence the overall reactivity and selectivity of the molecule.

The pharmaceutical industry has been actively exploring derivatives of this class of compounds for their potential applications in treating various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. For instance, recent studies have highlighted the importance of fluorinated amine-containing compounds in developing small-molecule inhibitors targeting protein-protein interactions. The specific arrangement of atoms in tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate makes it a promising building block for such applications.

One notable application of this compound is in the synthesis of kinase inhibitors, where the fluorine atom and amine group play critical roles in optimizing binding to the ATP-binding pocket of kinases. Kinases are enzymes that play a central role in many cellular processes, making them attractive targets for therapeutic intervention. The structural features of tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate allow for fine-tuning of interactions with these enzymes, potentially leading to the development of more effective and selective inhibitors.

The use of computational chemistry and molecular modeling techniques has further enhanced the understanding of how modifications on this scaffold can influence biological activity. These tools have been instrumental in predicting binding affinities and identifying optimal analogs for further optimization. The tert-butyl group, in particular, has been shown to improve solubility and stability in various formulations, making it an attractive feature for drug development.

In addition to its applications in drug discovery, tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate has also found utility in materials science and agrochemical research. Its unique structural properties make it a valuable precursor for synthesizing advanced materials with tailored electronic and optical characteristics. Furthermore, its reactivity allows for the creation of novel agrochemicals with improved efficacy and environmental compatibility.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are essential for pharmaceutical applications. The growing demand for this intermediate has spurred innovation in synthetic routes, leading to more efficient and sustainable production methods.

Ethical considerations are also paramount when developing new chemical entities like tert-butyl 3-(4-fluoro-2-nitrophenyl)aminopropanoate. Ensuring that synthetic processes are environmentally friendly and that waste products are managed responsibly are critical aspects of modern chemical manufacturing. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize environmental impact while maintaining high standards of quality and safety.

The future prospects for this compound remain promising as research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and industry leaders are essential for driving innovation in this field. By leveraging cutting-edge technologies and interdisciplinary approaches, the potential of CAS number 2639433-90-0 will undoubtedly continue to expand.